Cas no 941983-00-2 (N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide)

• Product Name: N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide
• CAS No: 941983-00-2
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5503086
• Update Time: 2025-06-10

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide

• Inchi： 1S/C18H20N2O4S/c1-24-17-13-14(19-25(22,23)15-7-3-2-4-8-15)10-11-16(17)20-12-6-5-9-18(20)21/h2-4,7-8,10-11,13,19H,5-6,9,12H2,1H3
• InChI Key： RTVIAFOVNRHKMP-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCC3=O)C(OC)=C2)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide

Introduction to N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide (CAS No. 941983-00-2)

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide, identified by its CAS number 941983-00-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a benzenesulfonamide moiety linked to a piperidine ring, make it a promising candidate for further investigation in various therapeutic areas.

The benzenesulfonamide group is a well-known pharmacophore that has been extensively studied for its biological activity. Sulfonamides are known for their broad spectrum of antimicrobial properties and have been widely used in the treatment of bacterial infections. The incorporation of a methoxy group at the 3-position of the phenyl ring and a 2-oxopiperidine moiety at the 4-position introduces additional functional groups that can influence the pharmacokinetic and pharmacodynamic properties of the compound. This structural arrangement potentially enhances the compound's ability to interact with biological targets, making it an attractive scaffold for medicinal chemistry.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The piperidine ring, in particular, is a common structural motif in many bioactive molecules due to its ability to enhance binding affinity and selectivity. The N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide structure combines these features, offering a unique combination of properties that may make it effective against a variety of diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in the development of drugs targeting central nervous system (CNS) diseases due to their ability to cross the blood-brain barrier. The presence of the 2-oxopiperidine moiety in N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide suggests that it may have similar properties, making it a valuable candidate for further exploration in this area.

Recent studies have also highlighted the potential of sulfonamides as inhibitors of enzymes involved in cancer progression. The benzenesulfonamide group is known to interact with various enzymes, including those involved in cell signaling pathways that are dysregulated in cancer cells. The structural features of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide may enable it to modulate these pathways effectively, potentially leading to new therapeutic strategies for cancer treatment.

The synthesis and characterization of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. Techniques such as multi-step organic synthesis, followed by purification using chromatographic methods, have been utilized to obtain the desired compound in sufficient quantities for further study.

The pharmacological evaluation of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. These findings suggest that the compound may have therapeutic potential in conditions such as inflammation, pain, and neurodegenerative disorders.

In addition to its biological activity, the chemical stability and solubility profile of N-3-methoxy-4-(2-oxopiperidin-1-y]phenylbenzenesulfonamide are important considerations for its potential clinical application. Studies have been conducted to assess its stability under various conditions, including storage and administration formulations. These studies ensure that the compound remains effective and safe throughout its intended use.

The future direction of research on N-3-methoxy--4-(2 oxopiperidin 1 yl phenylbenzenesulfonamide, including its CAS number 941983--00--2, is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling may aid in designing derivatives with enhanced efficacy and reduced side effects.

The development of novel pharmaceutical compounds is a complex process that involves multiple stages from discovery to commercialization. N--N--3 methoxy--4--(2 oxopiperidin 1 yl phenylbenzenesulfonamide, with its unique structural features and promising biological activity, represents an exciting area of research with potential benefits for patients worldwide.